Cas no 81-25-4 (Cholic acid)

Cholic acid is a naturally occurring bile acid used as an intermediate in the synthesis of various pharmaceuticals and research chemicals. Its key advantages lie in its ability to act as a versatile building block for steroid-based compounds, offering a cost-effective route to complex molecule production.

Cholic acid structure

Product Name:Cholic acid

CAS No:81-25-4

Molecular Formula:C₂₄H₄₀O₅

Molecular Weight:408.57140827179

MDL:MFCD00003672

CID:34244

PubChem ID:24892356

Cholic acid Properties

Names and Identifiers

- Cholic acid
- 3,7,12-TRIHYDROXYCHOLANIC ACID
- 3A,7A,12A-TRIHYDROXY-5B-CHOLAN-24-OIC ACID
- 3ALPHA,7ALPHA,12ALPHA-TRIHYDROXY-5BETA-CHOLAN-24-IC ACID 3ALPHA,7ALPHA,12ALPHA-TRIHYDROXY-5BETA-CHOLAN-24-OIC ACID
- 3ALPHA, 7ALPHA, 12ALPHA-TRIHYDROXY-5BETA-CHOLANIC ACID
- 5-BETA-CHOLANIC ACID-3-ALPHA, 7-ALPHA, 12-ALPHA-TRIOL 7-ALPHA,8-ALPHA,12-ALPHA-TRIHYDROXY-5-BETA-CHOLAN-24-OIC ACID
- CHOLALIN cholan-24-oic acid
- CHOLAN-24-OIC ACID, 3,7,12-TRIHYDROXY-, (3,5,7,12)- CHOLIC ACID
- 3,7,12-Trihydroxy-cholan-24-oic acid
- 5beta-Cholan-24-oic acid, 3alpha,7alpha,12alpha-trihydroxy- Cholan-24-oic acid, 3,7,12-trihydroxy-, (3alpha,5beta,7alpha,12alpha)- 12α-Trihydroxy-5β-cholan-24-oic acid. 3α,7α,12α-Trihydroxy-5α-cholanic acid, Cholic acd
- Cyclosphorine
- (R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-Trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
- CHOLIC ACID(P)
- CHOLIC ACID(RG)
- AHR 3053-13C3
- CHOLALIC ACID
- CHOLALIN
- CHOLATE
- Cholic acd
- Cholic&Cyclosphorine
- Cholan-24-oic acid
- Ursodeoxycholic acid EP Impurity B
- 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholanic acid
- Colalin
- Cholsaeure
- Cholbam
- Cholic acid, 5beta-
- SODIUM CHOLATE
- Cholic acid [USAN]
- G1JO7801AE
- NSC6
- (3α,5β,7α,12α)-3,7,12-Trihydroxycholan-24-oic acid (ACI)
- 5β-Cholanic acid, 3α,7α,12α-trihydroxy- (7CI)
- Cholic acid (8CI)
- 17β-[1-Methyl-3-carboxypropyl]etiocholane-3α,7α,12α-triol
- 3α,7α,12α-Trihydroxy-5β-cholan-24-oic acid
- 3α,7α,12α-Trihydroxy-5β-cholanic acid
- 3α,7α,12α-Trihydroxy-5β-cholanoic acid
- 3α,7α,12α-Trihydroxy-β-cholanic acid
- 3α,7α,12α-Trihydroxycholanic acid
- 5β-Cholanic acid-3α,7α,12α-triol
- 5β-Cholic acid
- E 1000
- Kolbam
- MeSH ID: D002793
- MeSH ID: D019826
- NSC-6135
- Orphacol
- Cholan-24-oic acid, 3,7,12-trihydroxy-, (3alpha,5beta,7alpha,12alpha)-
- 5.beta.-Cholic acid
- 3a,7a,12a-Trihydroxy-beta-cholanate
- URSODEOXYCHOLIC ACID IMPURITY B [EP IMPURITY]
- NS00010900
- CHOLAN-24-OIC ACID, 3,7,12-TRIHYDROXY-, (3-.ALPHA.,5-.BETA.,7-.ALPHA.,12-.ALPHA.)-
- 3alpha,7alpha,12alpha-Trihydroxy-beta-cholanic acid
- 3a,7a,12a-Trihydroxy-b-cholanate
- 17.beta.-(1-Methyl-3-carboxypropyl)etiocholane-3.alpha.,7.alpha.,12.alpha.-triol
- 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholan-24-oic acid
- Cholic acid, from ox or sheep bile, >=98%
- 3.alpha.,12.alpha.-Trihydroxy-5.beta.-cholanic acid
- 4-10-00-02072 (Beilstein Handbook Reference)
- DTXCID4020660
- NCGC00142384-03
- 3a,7a,12a-Trihydroxy-beta-cholanic acid
- 3a,7a,12a-Trihydroxycholanic acid
- 10321-98-9
- URSODEOXYCHOLIC ACID IMPURITY B (EP IMPURITY)
- 5b-Cholic acid
- C24H40O5
- Cholic acid, British Pharmacopoeia (BP) Reference Standard
- C-5900
- 17-beta-(1-Methyl-3-carboxypropyl)etiocholane-3alpha,7alpha,12alpha-triol
- (3.alpha.,5.beta.,7.alpha.,12.alpha.)-3,7,12-Trihydroxycholan-24-oic acid sodium salt
- CholsA currencyure
- 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholanate
- CHOLIC ACID [FCC]
- 3a,7a,12a-Trihydroxycholanate
- Cholic acid, Vetec(TM) reagent grade, 98%
- 3-.alpha.,7-.alpha.,12-.alpha.-Trihydroxycholansaeure
- 3a,7a,12a-Trihydroxy-5b-cholanoic acid
- 3-&alpha,7-&alpha,12-&alpha-trihydroxy-5-&beta-cholanate
- Cholic acid, 500 mug/mL in methanol, certified reference material
- 4-((1S,2S,7S,11S,16S,5R,9R,10R,14R,15R)-5,9,16-trihydroxy-2,15-dimethyltetracy clo[8.7.0.0<2,7>.0<11,15>]heptadec-14-yl)pentanoic acid
- 3a,7a,12a-Trihydroxy-5A-cholanic acid
- LMST04010001
- D10699
- OrphacolReg
- bmse000650
- HMS2268L18
- 5beta-Cholan-24-oic acid, 3alpha,7alpha,12alpha-trihydroxy-
- EC 201-337-8
- CHD
- 3a,7a,12a-Trihydroxy-5b-cholan-24-oate
- HY-N0324
- CHOLIC ACID [EP IMPURITY]
- 17beta-[1-Methyl-3-carboxypropyl]etiocholane-3alpha,7alpha,12alpha-triol
- cholic-acid
- DTXSID6040660
- Q287415
- 361-09-1
- CHEBI:16359
- CHOLIC ACID [HSDB]
- 5b-Cholanic acid-3a,7a,12a-triol
- Spectrum5_002005
- AKOS005622502
- 5b-Cholate
- AS-69849
- NSC6135
- GTPL609
- Cholan-24-oic acid, 3,7,12-trihydroxy-, (3.alpha.,5.beta.,7.alpha.,12.alpha.)-
- DB02659
- 3-alpha,7-alpha,12-alpha-Trihydroxycholansaeure
- 5beta-Cholanic acid-3alpha,7alpha,12alpha-triol
- Cholan-24-oic acid,7,12-trihydroxy-, (3.alpha.,5.beta.,7.alpha.,12.alpha.)-
- CHOLIC ACID [MI]
- CHOLIC ACID [ORANGE BOOK]
- A830252
- (3alpha,5beta,7alpha,8alpha,12alpha,14beta,17alpha)-3,7,12-trihydroxycholan-24-oic acid
- (4R)-4-((3R,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
- MFCD00003672
- s3742
- Z1954806455
- (4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
- 3-alpha,7-alpha,12-alpha-Trihydroxy-5-beta-cholan-24-oic acid
- (3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxycholan-24-oic acid
- CHOLIC ACID [EMA EPAR]
- SR-01000765698
- EN300-6766788
- BRN 2822009
- BIDD:PXR0196
- Cholic acid (sodium)
- Cholbam (TN)
- (4R)-4-[(1S,2S,5R,7S,9R,10R,11S,14R,15R,16S)-5,9,16-trihydroxy-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-14-yl]pentanoic acid
- HSDB 982
- CHOLIC ACID [JAN]
- 3,7,12-Trihydroxy-cholan-24-oic acid, (3.alpha.,5.beta.,7.alpha.,12.alpha.)-
- SCHEMBL27461
- CHOLIC ACID [WHO-DD]
- Cholan-24-oic acid, 3,7,12-trihydroxy-, (3alpha,5beta,7alpha,12alpha)- (9CI)
- 5.beta.-Cholan-24-oic acid, 3.alpha.,7.alpha.,12.alpha.-trihydroxy-
- (4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoicacid
- 4-[(3R,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-Trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
- 3,7,12-Trihydroxy-cholan-24-oic acid (3-alpha,5-beta,7-alpha,12-alpha)
- MLS001066422
- MLS002207051
- 17b-[1-Methyl-3-carboxypropyl]etiocholane-3a,7a,12a-triol
- TERPENES AND TERPENOIDS
- Cholan-24-oic acid, 3,7,12-trihydroxy-, (3-alpha,5-beta,7-alpha,12-alpha)-
- 5.beta.-Cholan-24-oic acid,7.alpha.,12.alpha.-trihydroxy-
- UNII-G1JO7801AE
- BP-30084
- 3a,7a,12a-Trihydroxy-5b-cholanoate
- Cholan-24-oic acid, 3,7,12-trihydroxy-, (3a,5b,7a,12a)-
- EINECS 201-337-8
- CCRIS 1626
- 3alpha, 7alpha, 12alpha-trihydroxy-5beta-cholanoic acid
- 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholan-24-oic Acid (Cholic Acid)
- Cholic acid, United States Pharmacopeia (USP) Reference Standard
- Colalin (VAN)
- Orphacol&Reg;
- (3alpha,5beta,7alpha,8x,12alpha)-3,7,12-trihydroxycholan-24-oic acid
- (R)-4-((3R,5S,7R,8R,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
- 3,7,12-Trihydroxycholan-24-oic acid, (3alpha,5beta,7alpha,12alpha)-
- 3a,7a,12a-Trihydroxy-b-cholanic acid
- cholicacid
- 3a,7a,12a-Trihydroxy-5b-cholanate
- Cholic acid (USAN)
- CHOLIC ACID [USP-RS]
- SR-01000765698-4
- 129874-08-4
- 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholanoic acid
- SMR000112165
- 3-alpha,7-alpha,12-alpha-Trihydroxycholansaeure [German]
- 3a,7a,12a-Trihydroxy-5b-cholanic acid
- C00695
- 5beta-Cholanic acid-3alpha,7alpha,12alpha-triol 5beta-Cholic acid
- Cholic acid, European Pharmacopoeia (EP) Reference Standard
- 3alpha,7alpha,12alpha-Trihydroxycholanic acid
- BDBM21680
- (4R)-4-[(1R,3aS,3bR,4R,5aS,7R,9aS,9bS,11S,11aR)-4,7,11-trihydroxy-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-1-yl]pentanoic acid
- Cholsaeure [German]
- 3-.alpha.,7-.alpha.,12-.alpha.-Trihydroxy-5-.beta.-cholan-24-oic acid
- CHEMBL205596
- 5beta-Cholanic acid, 3alpha,7alpha,12alpha-trihydroxy- (7CI)
- CCG-268746
- CHOLIC ACID (EP IMPURITY)
- 81-25-4
- 3.alpha.,7.alpha.,12.alpha.-Trihydroxy-5.beta.-cholanic acid
- Cholalate
- CHOLIC ACID (USP-RS)
- CS-6608
- (3alpha,5beta,7alpha,8xi,12alpha)-3,7,12-trihydroxycholan-24-oic acid
- Cholic acid (JAN/USAN)
- STK801993
- BBL029799
- BRD-K43164539-001-11-5
- MDL： MFCD00003672
- InChIKey： BHQCQFFYRZLCQQ-OELDTZBJSA-N
- Inchi： 1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,19-,20+,22+,23+,24-/m1/s1
- SMILES： O[C@@H]1C[C@@H]2C[C@@H](CC[C@]2(C)[C@@H]2[C@@H]1[C@@H]1CC[C@H]([C@H](C)CCC(=O)O)[C@]1([C@H](C2)O)C)O
- BRN： 2822009

Computed Properties

Exact Mass: 408.28800
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 408.288
Heavy Atom Count: 29
Complexity: 637
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.6
Surface Charge: 0
Topological Polar Surface Area: 98
Molecular Weight: 408.6

Experimental Properties

LogP: 3.44870
PSA: 97.99000
Merck: 14,2203
Refractive Index: 1.5800 (estimate)
Water Partition Coefficient: 0.28 g/L (15 ºC)
Boiling Point: 583.8℃ at 760 mmHg
Melting Point: 200-201 °C (lit.)
Vapor Pressure: 9.66X10-15 mm Hg at 25 °C (est)
Flash Point: 9℃
Solubility: methanol: 0.1 g/mL, clear
Color/Form: 500 μg/mL in methanol
Color/Form: White powder
Solubility: Soluble in alkali hydroxide or carbonate solution.
Sensitiveness: Sensitive to humidity
pka: 4.98(at 20℃)
Specific Rotation: 36 º (c=0.6, 95% EtOH)
Density: 1.0310 (rough estimate)

Cholic acid Security Information

Symbol:
RTECS：FZ9350000
WGK Germany：2
Safety Instruction： S24/25
Risk Phrases：R36/37/38
Dangerous goods sign：
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 36/38
Signal Word：Warning
TSCA：Yes

Cholic acid Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2942000000

Cholic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IDM9-25mg	Cholan-24-oic acid, 3,7,12-trihydroxy-, (3a,5b,7a,12a)-	81-25-4	>98%(HPLC)powder	25mg	$45.00	2024-04-21
abcr	AB114978-25 g	Cholic acid, 98%; .	81-25-4	98%	25 g	€102.30	2023-07-20
Ambeed	A502353-100mg	(R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-Trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid	81-25-4	96%	100mg	$5.0	2025-03-03
Cooke Chemical	A2278612-5g	Cholic acid	81-25-4	98%	5g	RMB 52.00	2025-02-20
Enamine	EN300-6766788-0.05g	(4R)-4-[(1R,3aS,3bR,4R,5aS,7R,9aS,9bS,11S,11aR)-4,7,11-trihydroxy-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-1-yl]pentanoic acid	81-25-4	95%	0.05g	$19.0	2023-07-09
Key Organics Ltd	AS-69849-1MG	(4R)-4-[(1R,3aS,3bR,4R,5aS,7R,9aS,9bS,11S,11aR)-4,7,11-trihydroxy-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-1-yl]pentanoic acid	81-25-4	>95%	1mg	£36.00	2025-02-08
Larodan	65-1001-13-1g	Cholic acid	81-25-4	>98%	1g	€212.00	2025-03-07
MedChemExpress	HY-N0324-10mM*1 mL in DMSO	Cholic acid	81-25-4	99.83%	10mM*1 mL in DMSO	￥550	2024-04-19
Nature Science Technologies	NST-10-206-25 g		81-25-4	98% (HPLC)	25g	€ 90	2023-07-10
OTAVAchemicals	12488336-100MG	(4R)-4-[(1R,3aS,3bR,4R,5aS,7R,9aS,9bS,11S,11aR)-4,7,11-trihydroxy-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-1-yl]pentanoic acid	81-25-4	95%	100MG	$100	2023-07-04

Cholic acid Synthesis

Synthetic Circuit 1

81-24-3

81-25-4

Reaction Conditions

1.1 Reagents: Ethylenediaminetetraacetic acid , 2-Mercaptoethanol Catalysts: Choloylglycine hydrolase Solvents: Water ; 20 min, pH 8, rt

Reference

Xanthomonas maltophilia CBS 897.97 as a source of new 7β- and 7α-hydroxysteroid dehydrogenases and cholylglycine hydrolase: Improved biotransformations of bile acids

Pedrini, Paola; Andreotti, Elisa; Guerrini, Alessandra; Dean, Mariangela; Fantin, Giancarlo; et al, Steroids, 2006, 71(3), 189-198

Synthetic Circuit 2

81-25-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Hydrochloric acid Solvents: Ethanol , Water

Reference

Steroids. XV. The action of N2O4 on certain bile acids

Tanasescu, I.; Terdic, M., Acad. Rep. Populare Romine Filiala Cluj, 1960, 11, 315-23

Synthetic Circuit 3

2680526-70-7

81-25-4

Reaction Conditions

1.1 Reagents: tert-Butanol Solvents: Methanol-d4 ; 30 - 60 s, rt

Reference

Direct 3-Acylation of Indolizines by Carboxylic Acids for the Practical Synthesis of Red Light-Releasable Caged Carboxylic Acids

Watanabe, Kenji ; Terao, Nodoka; Niwa, Takashi ; Hosoya, Takamitsu, Journal of Organic Chemistry, 2021, 86(17), 11822-11834

Synthetic Circuit 4

81-23-2

81-25-4

Reaction Conditions

1.1 Reagents: (±)-Propylene glycol , Ammonium formate Catalysts: Palladium Solvents: Dichloromethane ; 1.5 h, reflux

Reference

Regio- and stereoselective reductions of dehydrocholic acid

Cravotto, Giancarlo; Binello, Arianna; Boffa, Luisa; Rosati, Ornelio; Boccalini, Marco; et al, Steroids, 2006, 71(6), 469-475

Synthetic Circuit 5

2458-08-4

81-25-4

Reaction Conditions

1.1 Reagents: Butylmagnesium chloride Solvents: Diethyl ether , Tetrahydrofuran ; 3 min, -20 °C; 5 h, 0 °C
1.2 Reagents: Acetic acid , Ammonium chloride Solvents: Water

Reference

Synthesis and antitumor activity of alkylated bile acids and oxazolines

Bjedov, Srdjan; Jakimov, Dimitar; Posa, Mihalj; Klisuric, Olivera R.; Sakac, Marija, Tetrahedron, 2017, 73(49), 6932-6941